Cas no 883498-52-0 (S-(2-Chloropropionyl)-p-mercaptotoluene)
883498-52-0 structure
Product Name:S-(2-Chloropropionyl)-p-mercaptotoluene
CAS No:883498-52-0
Molecular Formula:C10H11ClOS
Molecular Weight:214.711740732193
MDL:MFCD03425947
CID:4673749
PubChem ID:5006644
S-(2-Chloropropionyl)-p-mercaptotoluene Properties
Names and Identifiers
-
- S-(2-Chloropropionyl)-p-mercaptotoluene
- S-(4-methylphenyl) 2-chloropropanethioate
- S-(2-CHLOROPROPIONYL)-4-MERCAPTOTOLUENE
- 883498-52-0
- AKOS015848598
-
- MDL： MFCD03425947
- InChIKey： YZFIEIFBYLSJEJ-UHFFFAOYSA-N
- Inchi： 1S/C10H11ClOS/c1-7-3-5-9(6-4-7)13-10(12)8(2)11/h3-6,8H,1-2H3
- SMILES： ClC(C)C(=O)SC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 214.0219138g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 3
- Monoisotopic Mass: 214.0219138g/mol
- Heavy Atom Count: 13
- Complexity: 176
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 42.4
S-(2-Chloropropionyl)-p-mercaptotoluene Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AY10518-1g |
S-(2-Chloropropionyl)-p-mercaptotoluene |
883498-52-0 | 97% | 1g |
$105.00 | 2024-04-19 | |
| Matrix Scientific | 007377-1g |
S-(2-Chloropropionyl)-p-mercaptotoluene, 97% |
883498-52-0 | 97% | 1g |
$46.00 | 2023-09-06 | |
| TRC | C588258-50mg |
S-(2-Chloropropionyl)-p-mercaptotoluene |
883498-52-0 | 50mg |
$ 50.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633717-1g |
S-(p-tolyl) 2-chloropropanethioate |
883498-52-0 | 98% | 1g |
￥537.00 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007377-1g |
S-(2-Chloropropionyl)-p-mercaptotoluene |
883498-52-0 | 97% | 1g |
746.0CNY |
S-(2-Chloropropionyl)-p-mercaptotoluene Related Literature
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Yinshuang Long,Yun Wang,Haihong Wu,Teng Xue,Peng Wu,Yejun Guan RSC Adv., 2019,9, 25345-25350
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Madhu Kaushik,Hava Meira Friedman,Mary Bateman,Audrey Moores RSC Adv., 2015,5, 53207-53210
-
Liang Jin,Jun Ying,Yanping Zhang,Chenxi Sun,Aixiang Tian,Xiuli Wang New J. Chem., 2022,46, 8422-8432
-
Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
-
Subrata K. Ghosh,Yupu Qiao,Bukuo Ni,Allan D. Headley Org. Biomol. Chem., 2013,11, 1801-1804
-
Jeffrey R. Reimers,Zheng-Li Cai Phys. Chem. Chem. Phys., 2012,14, 8791-8802
-
Guoliang Chai,Martin Dove,Qiong Cai Nanoscale, 2019,11, 5274-5284
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Bae-Yeun Ha,Youngkyun Jung Soft Matter, 2015,11, 2333-2352
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